Cas no 1804727-10-3 (2-Cyano-3-(difluoromethyl)-4-iodopyridine-5-carbonyl chloride)

• Product Name: 2-Cyano-3-(difluoromethyl)-4-iodopyridine-5-carbonyl chloride
• CAS No: 1804727-10-3
• MF: C₈H₂ClF₂IN₂O
• MW: 342.468559741974
• CID: 4921411
• Update Time: 2025-06-08

2-Cyano-3-(difluoromethyl)-4-iodopyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-4-iodopyridine-5-carbonyl chloride

• Inchi： 1S/C8H2ClF2IN2O/c9-7(15)3-2-14-4(1-13)5(6(3)12)8(10)11/h2,8H
• InChI Key： SLIFEHSWFBLOMQ-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)Cl)=CN=C(C#N)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 2.7
• Topological Polar Surface Area: 53.8

Additional information on 2-Cyano-3-(difluoromethyl)-4-iodopyridine-5-carbonyl chloride

Professional Introduction to 2-Cyano-3-(difluoromethyl)-4-iodopyridine-5-carbonyl chloride (CAS No. 1804727-10-3)

2-Cyano-3-(difluoromethyl)-4-iodopyridine-5-carbonyl chloride is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, with the CAS number 1804727-10-3, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of a cyano group, a difluoromethyl group, and an iodine substituent, make it a versatile building block for the development of novel compounds.

The 2-Cyano-3-(difluoromethyl)-4-iodopyridine-5-carbonyl chloride molecule exhibits remarkable reactivity due to its electrophilic nature, which is primarily attributed to the carbonyl chloride functionality. This reactivity allows it to participate in a wide range of chemical transformations, making it invaluable in synthetic organic chemistry. The compound's ability to undergo nucleophilic addition reactions, as well as its compatibility with various coupling reactions, underscores its importance in drug discovery and development.

In recent years, there has been a growing interest in the use of halogenated pyridines as pharmacophores in medicinal chemistry. The introduction of fluorine and iodine atoms into pyridine rings can significantly alter the electronic properties and metabolic stability of molecules, leading to enhanced biological activity. The 2-Cyano-3-(difluoromethyl)-4-iodopyridine-5-carbonyl chloride compound is particularly relevant in this context, as it provides a convenient platform for the synthesis of halogenated pyridines with potential therapeutic applications.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. The development of selective kinase inhibitors has become a major focus in drug discovery, and compounds like 2-Cyano-3-(difluoromethyl)-4-iodopyridine-5-carbonyl chloride offer promising starting points for designing new inhibitors. Recent studies have demonstrated that derivatives of this compound can exhibit potent inhibitory activity against specific kinases, making them attractive candidates for further development.

The incorporation of fluorine atoms into pharmaceutical compounds is another area where this compound shines. Fluorinated molecules often exhibit improved pharmacokinetic properties, such as increased lipophilicity and metabolic stability. The 2-Cyano-3-(difluoromethyl)-4-iodopyridine-5-carbonyl chloride molecule contains a difluoromethyl group, which can enhance the binding affinity of drug candidates to their target proteins. This modification has been shown to improve the efficacy and duration of action of several drugs currently on the market.

In addition to its applications in drug discovery, this compound has also found utility in agrochemical research. Pyridine-based compounds are widely used as intermediates in the synthesis of pesticides and herbicides. The unique structural features of 2-Cyano-3-(difluoromethyl)-4-iodopyridine-5-carbonyl chloride make it an excellent candidate for developing new agrochemicals with improved efficacy and environmental safety. Recent research has shown that derivatives of this compound can exhibit potent activity against various pests while minimizing harm to non-target organisms.

The synthesis of 2-Cyano-3-(difluoromethyl)-4-iodopyridine-5-carbonyl chloride involves several key steps that highlight its complexity and synthetic challenge. The introduction of the cyano group, difluoromethyl group, and iodine substituent requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, are often employed in its preparation. These methods not only highlight the synthetic prowess required but also underscore the importance of innovative approaches in modern chemical synthesis.

The versatility of this compound is further demonstrated by its ability to serve as a precursor for a wide range of functionalized pyridines. By selectively modifying different parts of its structure, chemists can generate diverse libraries of compounds for biological evaluation. This flexibility makes it an indispensable tool in medicinal chemistry and materials science. The growing body of literature on halogenated pyridines underscores the significance of such intermediates in advancing chemical research.

In conclusion, 2-Cyano-3-(difluoromethyl)-4-iodopyridine-5-carbonyl chloride (CAS No. 1804727-10-3) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a valuable intermediate for synthesizing biologically active molecules. The ongoing research into halogenated pyridines continues to highlight the importance of this compound in drug discovery and development. As synthetic methodologies evolve, new applications for 2-Cyano-3-(difluoromethyl)-4-iodopyridine-5-carbonyl chloride are likely to emerge, further solidifying its role as a cornerstone in modern chemical research.